3-methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[(3-methylphenyl)methyl]-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C19H24N6O2/c1-13-5-4-6-14(11-13)12-25-15-16(23(3)19(27)21-17(15)26)20-18(25)24-9-7-22(2)8-10-24/h4-6,11H,7-10,12H2,1-3H3,(H,21,26,27)
• InChI Key: WRVBLRCMVHOUGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2N4CCN(CC4)C)N(C(=O)NC3=O)C
• Molecular Formula: C19H24N6O2
• Molecular Weight: 368.4 g/mol
• CAS No.: 361174-74-5

Description

3-Methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a xanthine-derived purine dione with a complex substitution pattern. The core structure resembles caffeine (1,3,7-trimethylxanthine) but features unique modifications:

• Position 8: A 4-methylpiperazinyl group replaces the oxygen atom, introducing a basic nitrogen moiety that may improve solubility and modulate pharmacokinetics .

The structural complexity suggests applications in targeting enzymes or receptors sensitive to purine derivatives, such as adenosine receptors or phosphodiesterases.

Biological Activity

3-Methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine derivatives class. Its unique structure, characterized by multiple functional groups, positions it as a candidate for various biological applications, particularly in medicinal chemistry and pharmacology.

Chemical Structure

The compound's structure can be summarized as follows:

• Core Structure : Purine base
• Substituents :
  • Methyl group at position 3
  • 3-Methylbenzyl group at position 7
  • 4-Methylpiperazine moiety at position 8

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, particularly in anticancer properties. The following sections detail its mechanisms of action, efficacy against cancer cell lines, and potential therapeutic applications.

The biological activity of 3-methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is primarily attributed to its interaction with specific molecular targets within biological systems. These interactions can modulate enzyme activities or receptor functions, leading to various physiological responses.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell proliferation.
• Receptor Modulation : It can bind to receptors that regulate cell growth and apoptosis.

Anticancer Activity

Recent studies have focused on the anticancer properties of this compound. For instance, it has been tested against several cancer cell lines, demonstrating potent inhibitory effects.

Case Study: Anticancer Efficacy

A significant study assessed the compound's activity against breast cancer (MCF-7) and melanoma (A-375) cell lines. The results indicated that:

Compound	Cell Line	IC50 (µM)	Comparison to Methotrexate (MTX)
3-Methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione	A-375	175 ± 3.2	Stronger than MTX (418 ± 2)
3-Methyl-7-(3-methylbenzyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione	MCF-7	323 ± 2.6	Stronger than MTX (343 ± 3.6)

These findings suggest that the compound is more effective than methotrexate, a commonly used chemotherapy drug .

Toxicity Profile

In addition to its anticancer effects, the toxicity of the compound was evaluated using normal human cell lines (e.g., HEK-293). The results showed that while some derivatives exhibited toxicity at higher concentrations, the main compound demonstrated a favorable safety profile compared to traditional chemotherapeutics.

In Silico Studies

Computational studies have also been conducted to predict the pharmacokinetic properties and binding affinities of this compound. These studies suggest that it adheres to Lipinski's Rule of Five, indicating good oral bioavailability and drug-like properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Purine diones with substitutions at positions 7 and 8 exhibit diverse pharmacological profiles. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Purine Dione Derivatives

Compound Name	Substituent at Position 7	Substituent at Position 8	Key Properties/Activities	Reference
Target Compound	3-Methylbenzyl	4-Methylpiperazin-1-yl	Precursor for NCT-501 (ALDH inhibitor)
1,3,7-Trimethyl-8-(6-methylpyridin-2-yloxy)	Methyl	6-Methylpyridin-2-yloxy	Retains analgesic effect; lacks CNS activity
Linagliptin Impurity 14	(4-Methylquinazolin-2-yl)methyl	3-Aminopiperidin-1-yl	Antidiabetic drug impurity; DPP-4 inhibition
1,3,7-Trimethyl-8-(3,3,3-trifluoropropyl)	Methyl	3,3,3-Trifluoropropyl	Reduced melting point (140°C); fluorinated
8-[(4-Ethylpiperazin-1-yl)methyl]-1,3-dimethyl	3-Phenylpropyl	(4-Ethylpiperazin-1-yl)methyl	Enhanced solubility; anticancer potential
1,3,7-Trimethyl-8-(4-methylbenzyl)	Methyl	4-Methylbenzyl	Structural analog with aromatic bulk

Key Insights:

Substituent Effects on Bioactivity: Piperazinyl Groups (e.g., target compound, ): Introduce basicity and solubility, critical for oral bioavailability. The 4-methylpiperazinyl group in the target compound may enhance metabolic stability compared to ethylpiperazinyl analogs . However, bulky groups (e.g., quinazolinylmethyl in linagliptin impurities) may restrict CNS activity .

Functional Group Impact on Physicochemical Properties :

• Trifluoropropyl (): Lowers melting point (140°C vs. 195–197°C for benzyl-substituted analogs ), suggesting improved crystallinity for formulation.
• Pyridinyloxy (): Eliminates caffeine-like CNS stimulation while retaining analgesia, highlighting position 8’s role in receptor selectivity.

Therapeutic Implications :

• The target compound’s 4-methylpiperazinyl group positions it as a candidate for enzyme inhibition (e.g., ALDH in ), contrasting with linagliptin-related impurities that target DPP-4 .
• Piperazinyl-methyl derivatives (e.g., ) show promise in anticancer research due to improved cellular uptake and kinase modulation.